![molecular formula C5H10ClF2NO2 B6609338 2-amino-5,5-difluoropentanoic acid hydrochloride CAS No. 1881292-21-2](/img/structure/B6609338.png)
2-amino-5,5-difluoropentanoic acid hydrochloride
Overview
Description
2-Amino-5,5-difluoropentanoic acid hydrochloride (2-ADFPAH) is an important organic compound in the field of chemistry. It is a versatile compound with a wide range of applications in scientific research. It has been used for many years in laboratory experiments, and is continuing to be studied for its potential to be used in a variety of applications.
Scientific Research Applications
1. Chemical Synthesis and Structure Analysis
- (2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline : These compounds, synthesized from similar amino acids, displayed distinct conformational preferences and were detected sensitively by 19F NMR, indicating potential application in probes and medicinal chemistry (Tressler & Zondlo, 2014).
- Synthesis of β-Substituted γ-Aminobutyric Acid Derivatives : Research on β-substituted γ-aminobutyric acid derivatives, such as 4-amino-3phenylbutanoic acid hydrochloride (Phenibut) and 4-amino-3-(4-chlorophenyl)butanoic acid (Baclofen), demonstrates the importance of substituted aminobutyric acids in medical practice. These derivatives exhibit pharmacological activity and can be synthesized via various methods (Vasil'eva et al., 2016).
2. Medicinal Chemistry and Drug Design
- Novel Fluorescence Probes for Reactive Oxygen Species : The development of novel fluorescence probes like HPF and APF for detecting reactive oxygen species (ROS) highlights the role of certain amino acids in creating tools for studying the roles of ROS in biological and chemical applications (Setsukinai et al., 2003).
- Stabilizing Proteins with Highly Fluorinated Amino Acids : Research on the effect of highly fluorinated amino acids on protein stability, especially in beta-sheet proteins such as antibodies, underlines their potential in biotechnologies like protein therapeutics and biosensors (Chiu et al., 2009).
3. Polymer and Material Science
- Functional Modification of Poly Vinyl Alcohol/Acrylic Acid Hydrogels : The study on radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified with various amine compounds, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, suggests the increased thermal stability of these polymers and their potential application in medical fields due to their promising antibacterial and antifungal activities (Aly & El-Mohdy, 2015).
Properties
IUPAC Name |
2-amino-5,5-difluoropentanoic acid;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2NO2.ClH/c6-4(7)2-1-3(8)5(9)10;/h3-4H,1-2,8H2,(H,9,10);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGIGRYUKWSQVGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(F)F)C(C(=O)O)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF2NO2 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.59 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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